Cas no 1892578-21-0 (Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate)
Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate
- HWIUTXWETZABNE-UHFFFAOYSA-N
- SB23174
- 4-Boc-7-oxo-4-azaspiro[2.5]octane
- MFCD29763422
- P16351
- EN300-263698
- AKOS030628704
- CS-0139400
- SY213640
- tert-butyl7-oxo-4-azaspiro[2.5]octane-4-carboxylate
- AS-69019
- SCHEMBL17628910
- DB-086232
- t-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate
- 1892578-21-0
- Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate
-
- MDL: MFCD29763422
- Inchi: 1S/C12H19NO3/c1-11(2,3)16-10(15)13-7-4-9(14)8-12(13)5-6-12/h4-8H2,1-3H3
- InChI Key: HWIUTXWETZABNE-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCC(CC21CC2)=O)=O
Computed Properties
- Exact Mass: 225.13649347g/mol
- Monoisotopic Mass: 225.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 326
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6
- XLogP3: 0.9
Experimental Properties
- Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (5.9 g/l) (25 º C),
Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM212623-100mg |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 100mg |
$130 | 2022-09-01 | |
| Chemenu | CM212623-250mg |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 250mg |
$*** | 2023-03-30 | |
| Chemenu | CM212623-1g |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 1g |
$*** | 2023-03-30 | |
| Chemenu | CM212623-5g |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 5g |
$*** | 2023-03-30 | |
| Chemenu | CM212623-10g |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM212623-25g |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 25g |
$6483 | 2022-09-01 | |
| Chemenu | CM212623-100g |
tert-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 95% | 100g |
$16854 | 2022-09-01 | |
| TRC | B872358-5mg |
tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 5mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B872358-10mg |
tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate |
1892578-21-0 | 10mg |
$ 95.00 | 2022-06-06 | ||
| abcr | AB535821-100 mg |
t-Butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate; . |
1892578-21-0 | 100MG |
€230.00 | 2023-04-14 |
Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate
Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate: A Comprehensive Overview
The compound with CAS No. 1892578-21-0, known as tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate, is a unique organic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the nitrogen atom at position 4. The spiro structure is further substituted with a tert-butyl group and a carboxylate moiety, making it a versatile molecule with potential applications in drug design and synthesis.
Recent studies have highlighted the importance of spiro compounds in medicinal chemistry due to their ability to mimic complex biological molecules and interact with target receptors in novel ways. The 7-oxo group in this compound introduces a ketone functionality, which can participate in various biochemical reactions, such as oxidation and reduction processes. This feature makes tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate a valuable intermediate in the synthesis of bioactive compounds.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the spiro ring system. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct the spiro structure efficiently. The introduction of the tert-butyl group and the carboxylate moiety is achieved through esterification reactions, ensuring high yields and purity of the final product.
One of the most promising applications of tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate lies in its potential as a precursor for peptide-based drugs. The spiro structure allows for the creation of rigid frameworks that can enhance the bioavailability and stability of peptide molecules. Recent advancements in solid-phase synthesis have further streamlined the incorporation of this compound into larger molecular architectures.
In addition to its role in drug design, this compound has also been explored for its catalytic properties. The nitrogen atom in the spiro system can act as a Lewis base, making it suitable for use as an organocatalyst in asymmetric synthesis. Studies have demonstrated that tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate can facilitate enantioselective reactions, such as aldol additions and Michael additions, providing access to chiral building blocks for organic synthesis.
The structural versatility of this compound also extends to its use in materials science. Researchers have investigated its potential as a building block for supramolecular assemblies and functional polymers. The combination of the spiro structure with polar groups like the carboxylate moiety enables strong intermolecular interactions, which are essential for creating self-assembled materials with tailored properties.
From an environmental perspective, there is growing interest in developing sustainable synthetic routes for compounds like tert-butyl 7-oxo-4 azaspiro[2.5]octane 4 carboxylate (note: ensure proper formatting). Green chemistry principles are being applied to minimize waste and reduce energy consumption during its production. For instance, catalytic asymmetric synthesis using renewable feedstocks has emerged as a promising approach to synthesize this compound on an industrial scale.
In conclusion, tert-butyl 7 oxo 4 azaspiro[2.5]octane 4 carboxylate (note: ensure proper formatting) is a multifaceted compound with diverse applications across organic chemistry, medicinal chemistry, and materials science. Its unique spiro structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in these fields.
1892578-21-0 (Tert-butyl 7-oxo-4-azaspiro[2.5]octane-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)